Cas no 1780262-09-0 (Cyclopropanemethanamine, 1-(3-piperidinyl)-)
Cyclopropanemethanamine, 1-(3-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanemethanamine, 1-(3-piperidinyl)-
-
- Inchi: 1S/C9H18N2/c10-7-9(3-4-9)8-2-1-5-11-6-8/h8,11H,1-7,10H2
- InChI Key: RLWSBCFFBCIWPL-UHFFFAOYSA-N
- SMILES: C1(C2CCCNC2)(CN)CC1
Cyclopropanemethanamine, 1-(3-piperidinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-767043-0.05g |
[1-(piperidin-3-yl)cyclopropyl]methanamine |
1780262-09-0 | 95% | 0.05g |
$1464.0 | 2024-05-22 | |
| Enamine | EN300-767043-0.1g |
[1-(piperidin-3-yl)cyclopropyl]methanamine |
1780262-09-0 | 95% | 0.1g |
$1533.0 | 2024-05-22 | |
| Enamine | EN300-767043-0.25g |
[1-(piperidin-3-yl)cyclopropyl]methanamine |
1780262-09-0 | 95% | 0.25g |
$1604.0 | 2024-05-22 | |
| Enamine | EN300-767043-0.5g |
[1-(piperidin-3-yl)cyclopropyl]methanamine |
1780262-09-0 | 95% | 0.5g |
$1673.0 | 2024-05-22 | |
| Enamine | EN300-767043-1.0g |
[1-(piperidin-3-yl)cyclopropyl]methanamine |
1780262-09-0 | 95% | 1.0g |
$1742.0 | 2024-05-22 | |
| Enamine | EN300-767043-2.5g |
[1-(piperidin-3-yl)cyclopropyl]methanamine |
1780262-09-0 | 95% | 2.5g |
$3417.0 | 2024-05-22 | |
| Enamine | EN300-767043-5.0g |
[1-(piperidin-3-yl)cyclopropyl]methanamine |
1780262-09-0 | 95% | 5.0g |
$5056.0 | 2024-05-22 | |
| Enamine | EN300-767043-10.0g |
[1-(piperidin-3-yl)cyclopropyl]methanamine |
1780262-09-0 | 95% | 10.0g |
$7497.0 | 2024-05-22 |
Cyclopropanemethanamine, 1-(3-piperidinyl)- Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on Cyclopropanemethanamine, 1-(3-piperidinyl)-
Introduction to Cyclopropanemethanamine, 1-(3-piperidinyl)- (CAS No. 1780262-09-0)
Cyclopropanemethanamine, 1-(3-piperidinyl)- (CAS No. 1780262-09-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CPMA for brevity, is characterized by its unique cyclopropane ring and piperidine moiety, which confer it with distinct chemical and biological properties. The compound has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and as a lead compound for drug development.
The chemical structure of Cyclopropanemethanamine, 1-(3-piperidinyl)- consists of a cyclopropane ring attached to a piperidine group via a methylene bridge. This structural arrangement imparts the molecule with high conformational rigidity and specific binding properties, which are crucial for its biological activity. The cyclopropane ring is known for its strain energy, which can influence the molecule's reactivity and interactions with biological targets. The piperidine moiety, on the other hand, is a common structural feature in many bioactive compounds and contributes to the compound's lipophilicity and ability to cross biological membranes.
Recent studies have highlighted the potential of Cyclopropanemethanamine, 1-(3-piperidinyl)- in modulating various neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry has shown that CPMA exhibits potent activity as a serotonin receptor agonist. Serotonin receptors play a critical role in regulating mood, sleep, and cognitive function, making CPMA a promising candidate for the treatment of conditions such as depression and anxiety disorders. Additionally, CPMA has been found to interact with dopamine receptors, which are involved in reward pathways and motor control. This dual activity profile suggests that CPMA could have broad therapeutic applications in neuropsychiatric disorders.
In preclinical studies, Cyclopropanemethanamine, 1-(3-piperidinyl)- has demonstrated favorable pharmacokinetic properties. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, CPMA has shown low toxicity in animal models, indicating a favorable safety profile. These findings have prompted further investigation into the compound's potential as a therapeutic agent.
The synthesis of Cyclopropanemethanamine, 1-(3-piperidinyl)- involves several well-established chemical reactions. One common synthetic route involves the reaction of cyclopropylmethyl chloride with piperidine under basic conditions. This method yields high purity CPMA with good yields. Alternative synthetic strategies have also been explored to optimize the efficiency and scalability of the process for industrial production.
Despite its promising properties, further research is needed to fully elucidate the mechanisms of action and potential side effects of Cyclopropanemethanamine, 1-(3-piperidinyl)-. Ongoing clinical trials are evaluating the safety and efficacy of CPMA in human subjects. These trials will provide valuable insights into the compound's therapeutic potential and help guide its development as a viable pharmaceutical product.
In conclusion, Cyclopropanemethanamine, 1-(3-piperidinyl)- (CAS No. 1780262-09-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for the development of novel therapeutics for neurological disorders. As research continues to advance our understanding of this compound, it is likely that CPMA will play an increasingly important role in the treatment of various medical conditions.
1780262-09-0 (Cyclopropanemethanamine, 1-(3-piperidinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)